Cas no 80530-56-9 (5-Mercapto-o-anisic acid)

• Product Name: 5-Mercapto-o-anisic acid
• CAS No: 80530-56-9
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 985763
• PubChem ID: 3018945
• Update Time: 2024-03-01

5-Mercapto-o-anisic acid Chemical and Physical Properties

Names and Identifiers

• 5-mercapto-o-anisic acid
• 2-methoxy-5-sulfanylbenzoic acid
• 5-mercapto-2-methoxybenzoic acid
• 5-Mercapto-o-anisic acid

• Inchi： 1S/C8H8O3S/c1-11-7-3-2-5(12)4-6(7)8(9)10/h2-4,12H,1H3,(H,9,10)
• InChI Key： FNDCOFKQOCGHEI-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 184.019
• Monoisotopic Mass: 184.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.5
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Density: 1.329
• Boiling Point: 357.4°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives